Cas no 7471-32-1 (Ethanone,1-(3-nitrophenyl)-, oxime)
7471-32-1 structure
Product Name:Ethanone,1-(3-nitrophenyl)-, oxime
CAS No:7471-32-1
MF:C8H8N2O3
MW:180.16072177887
CID:574532
PubChem ID:5385362
Update Time:2025-04-19
Ethanone,1-(3-nitrophenyl)-, oxime Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-(3-nitrophenyl)-, oxime
- 1-(3-Nitrophenyl)-1-ethanone oxime
- DTXSID90419682
- 1-(3-NITROPHENYL)ETHANONE OXIME
- NSC403578
- AKOS006243084
- 7471-32-1
- NSC-403578
-
- Inchi: 1S/C8H8N2O3/c1-6(9-11)7-3-2-4-8(5-7)10(12)13/h2-5,11H,1H3/b9-6-
- InChI Key: PDRKZXUNOXCETR-TWGQIWQCSA-N
- SMILES: [O-][N+](C1=CC=CC(/C(/C)=N\O)=C1)=O
Computed Properties
- Exact Mass: 180.05354
- Monoisotopic Mass: 180.05349212g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 78.4Ų
Experimental Properties
- Density: 1.293
- Boiling Point: 334.546°C at 760 mmHg
- Flash Point: 156.128°C
- Refractive Index: 1.578
- PSA: 75.73
Ethanone,1-(3-nitrophenyl)-, oxime Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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